Cas no 1252920-17-4 (2-({3-[(2-fluorophenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide)

• Product Name: 2-({3-[(2-fluorophenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide
• CAS No: 1252920-17-4
• MF: C₂₁H₁₆FN₃O₂S₂
• MW: 425.499045372009
• CID: 5320975
• Update Time: 2025-06-08

2-({3-[(2-fluorophenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-[(2-fluorophenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-phenylacetamide
• 2-({3-[(2-fluorophenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide

• Inchi： 1S/C21H16FN3O2S2/c22-16-9-5-4-6-14(16)12-25-20(27)19-17(10-11-28-19)24-21(25)29-13-18(26)23-15-7-2-1-3-8-15/h1-11H,12-13H2,(H,23,26)
• InChI Key： PHFCTKNUYOOEJE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1N(CC2=CC=CC=C2F)C(=O)C2SC=CC=2N=1

Additional information on 2-({3-[(2-fluorophenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide

Introduction to 2-({3-[(2-fluorophenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide and Its Significance in Modern Chemical Biology

2-({3-[(2-fluorophenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide, identified by its CAS number 1252920-17-4, represents a sophisticated molecular entity that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key pharmacophoric elements, including a thienopyrimidine core, a fluorinated phenyl group, and an acetamide moiety, each contributing to its unique chemical and biological properties.

The thienopyrimidine scaffold is particularly noteworthy due to its presence in numerous bioactive molecules. Thienopyrimidines have been extensively studied for their roles in modulating various biological pathways, particularly those involving kinases and other enzyme targets. The specific arrangement of atoms within the thieno[3,2-d]pyrimidin ring system imparts a high degree of structural rigidity, which can be advantageous in terms of binding affinity and selectivity. This rigidity allows the molecule to adopt precise conformations that optimize interactions with biological targets, making it a promising candidate for drug development.

The fluorophenyl substituent at the 3-position of the thienopyrimidine ring adds another layer of complexity to the molecule. Fluorine atoms are frequently incorporated into pharmaceutical compounds due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In this context, the 2-fluorophenyl group likely contributes to the compound's overall bioactivity by influencing both its electronic distribution and spatial orientation within biological macromolecules. This substitution pattern is reminiscent of several known kinase inhibitors, suggesting potential applications in targeting aberrant signaling pathways associated with diseases such as cancer.

The presence of a sulfanyl group linked to the thieno[3,2-d]pyrimidin core further enhances the molecular complexity and functionality. Sulfonamides are well-documented pharmacophores that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The sulfanyl linkage in this compound may serve as a critical interaction point with biological targets, facilitating either covalent or non-covalent binding events. Such interactions are often pivotal in determining the efficacy and selectivity of drug candidates.

The terminal N-phenylacetamide moiety completes the molecular architecture of this compound. Acetamides are common functional groups in medicinal chemistry due to their versatility in modulating biological activity. They can participate in hydrogen bonding interactions, influence solubility characteristics, and contribute to the overall pharmacokinetic profile of a drug candidate. The phenyl ring attached to the acetamide nitrogen likely further fine-tunes the compound's interactions with biological targets by providing additional hydrophobic or aromatic stacking interactions.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to gain deeper insights into the mechanisms of action of complex molecules like 2-({3-[(2-fluorophenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide. Molecular dynamics simulations and docking studies have been instrumental in elucidating how this compound interacts with its intended biological targets. These studies have revealed that the fluorinated phenyl group and sulfanyl substituent play crucial roles in stabilizing binding interactions within protein active sites. Such findings underscore the importance of precise molecular design in optimizing drug-like properties.

In parallel with computational approaches, experimental investigations have provided valuable insights into the biological activity of this compound. Preclinical studies have demonstrated that derivatives of thienopyrimidine sulfonamides exhibit potent inhibitory effects on various kinases and other enzyme targets relevant to diseases such as cancer and inflammatory disorders. The specific arrangement of atoms within thieno[3,2-d]pyrimidin has been shown to confer high selectivity for certain kinases over others, minimizing off-target effects—a critical consideration in drug development.

The role of fluorine substitution in modulating bioactivity has been particularly well-studied in recent years. Fluorinated aromatic rings can influence metabolic stability by preventing oxidative degradation while simultaneously enhancing binding affinity through favorable hydrophobic interactions and electronic effects. The fluorophenyl group in this compound likely contributes to these effects, making it an attractive feature for further optimization.

The sulfonamide moiety has also been extensively explored for its potential therapeutic applications beyond kinase inhibition. Sulfonamides exhibit broad-spectrum antimicrobial activity due to their ability to interfere with bacterial folic acid metabolism. Additionally, they have shown promise as inhibitors of carbonic anhydrase—a family of enzymes implicated in various physiological processes including respiration and acid-base balance. The sulfanyl linkage in this compound may thus contribute multiple layers of biological activity depending on the target context.

Future directions for research on CAS no 1252920-17-4 may include exploring its potential as a lead compound for developing novel therapeutics targeting specific diseases or conditions where kinase dysregulation plays a significant role. Additionally, synthetic modifications aimed at optimizing pharmacokinetic properties—such as solubility enhancement or metabolic stability—could further improve its candidacy as a drug candidate.

The integration of cutting-edge technologies like artificial intelligence (AI) into drug discovery processes is also likely to impact research efforts involving compounds like this one significantly over time; AI-driven platforms can accelerate virtual screening campaigns by rapidly evaluating large libraries against potential targets using machine learning models trained on vast datasets containing known bioactive molecules.